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Compound of Interest

Compound Name:
5-Bromobenzo[c]isothiazol-3-

amine

CAS No.: 1379324-34-1

Cat. No.: B3378065

Get Quote

Executive Summary
Compound: 5-Bromobenzo[c]isothiazol-3-amine CAS: 1379324-34-1 Molecular Formula:

C₇H₅BrN₂S Molecular Weight: 229.10 g/mol Scaffold Class: 2,1-Benzisothiazole

(Benzo[c]isothiazole)[1][2]

This guide details the chemical properties, synthetic pathways, and reactivity profile of 5-
bromobenzo[c]isothiazol-3-amine.[1] Unlike its more common isomer (1,2-benzisothiazole or

benzo[d]isothiazole), the benzo[c]isothiazole system possesses a unique ortho-quinonoid

electronic structure characterized by hypervalent sulfur resonance. This scaffold serves as a

specialized building block in medicinal chemistry, particularly for designing ATP-competitive

kinase inhibitors and bioisosteres of quinolines.

Part 1: Structural Analysis & Physicochemical
Profile[1]
The 2,1-Benzisothiazole Anomaly
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The defining feature of this molecule is the 2,1-benzisothiazole core. Unlike the aromatic 1,2-

isomer, the 2,1-system (historically termed "thioanthranil") exhibits pseudo-aromaticity.

Electronic Distribution: The sulfur atom participates in a hypervalent resonance system. The

N-S bond has partial double-bond character but is weaker than a standard covalent bond,

making the ring susceptible to cleavage under specific reductive or nucleophilic conditions.

Regiochemistry: The 5-position (occupied by bromine) is electronically coupled to the

heterocyclic nitrogen.[1] In the parent scaffold, electrophilic substitution favors the 5- and 7-

positions.[1] With the 5-position blocked, further electrophilic attack (e.g., nitration) is

directed toward the 7-position (ortho to the sulfur).

Lipophilicity & Solubility: The amino group provides a hydrogen bond donor/acceptor pair,

while the bromine atom increases lipophilicity (estimated LogP ~ 2.5–3.0). The compound is

sparingly soluble in water but highly soluble in polar aprotic solvents (DMSO, DMF) and

moderately soluble in chlorinated solvents (DCM).

Isomer Distinction (Critical)
Researchers must distinguish this compound from its isomer to avoid synthetic failure.

Feature
Benzo[c]isothiazol-3-amine

(Target)
Benzo[d]isothiazol-3-amine

(Common)

IUPAC Numbering 2,1-benzisothiazole 1,2-benzisothiazole

Structure ortho-Quinonoid fusion Benzenoid fusion

Stability Moderate (N-S bond labile) High (Stable aromatic system)

Key Precursor o-Aminothiobenzamide
2-Cyanobenzenesulfonamide /

2,2'-Dithiobis(benzonitrile)

Part 2: Synthetic Pathways[1][3]
The synthesis of 3-amino-2,1-benzisothiazoles is distinct from standard heterocycle protocols.

[1] The most robust route involves the oxidative cyclization of thiobenzamides or the reductive

cyclization of o-nitrothiobenzamides.
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Primary Route: Reductive Cyclization
This method, established by Meyer et al., constructs the N-S bond directly from a nitro-

thioamide precursor.

Precursor Synthesis: 5-Bromo-2-nitrobenzamide is treated with Lawesson's reagent or P₄S₁₀

to yield 5-bromo-2-nitrothiobenzamide.[1]

Cyclization: Reduction of the nitro group (using Fe/HCl, SnCl₂, or catalytic hydrogenation)

generates a transient o-aminothiobenzamide.

Ring Closure: The intermediate spontaneously cyclizes via oxidation (often air oxidation or

mild oxidants like I₂/H₂O₂) to form the N-S bond.

Alternative Route: Davis Construction
For derivatives, the reaction of substituted o-toluidines with thionyl chloride (SOCl₂) is a classic

route to the parent 2,1-benzisothiazole, but installing the 3-amino group via this method is

synthetically challenging. The thiobenzamide route (2.[3][4]1) remains the industry standard for

the 3-amine variant.[1]

Part 3: Reactivity & Functionalization[1]
The C5-Bromine Handle (Cross-Coupling)
The bromine atom at C5 is an excellent handle for palladium-catalyzed cross-coupling

reactions.[1]

Suzuki-Miyaura: Couples readily with aryl/heteroaryl boronic acids.[1]

Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.

Base: K₂CO₃ or Cs₂CO₃.

Note: The exocyclic amine may require protection (e.g., Boc) if the boronic acid contains

electrophilic centers, though free amines are often tolerated.

Buchwald-Hartwig: Allows introduction of secondary amines at C5.[1]
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The C3-Amine (Nucleophilic Center)
The 3-amino group is an exocyclic aniline-like nucleophile.[1]

Acylation: Reacts with acid chlorides or carboxylic acids (with HATU/EDC) to form amides.

This is crucial for extending the scaffold into the kinase "hinge-binding" region.[1]

Sandmeyer Reaction: The amine can be diazotized and converted to a halide (Cl, I) or nitrile,

allowing complete scaffold modification.

Ring Stability (N-S Bond Cleavage)
Base Sensitivity: Strong bases (e.g., NaOH at high temp) can hydrolyze the ring, opening it

to form o-mercaptobenzamides.

Reductive Cleavage: Treatment with Raney Nickel or Zn/HCl can cleave the N-S bond,

destroying the heterocycle. This reactivity must be considered when selecting deprotection

conditions for other parts of the molecule.

Part 4: Experimental Protocols
Protocol A: Suzuki Coupling at C5
Validating the C-C bond formation capability.

Reagents:

5-Bromobenzo[c]isothiazol-3-amine (1.0 equiv)[1][5][6]

Aryl Boronic Acid (1.2 equiv)

Pd(dppf)Cl₂·DCM (0.05 equiv)

K₂CO₃ (2.0 M aq. solution, 3.0 equiv)

Solvent: 1,4-Dioxane (0.1 M concentration)[1]

Procedure:
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Charge a microwave vial with the bromide, boronic acid, and Pd catalyst.

Seal and purge with N₂ for 5 minutes.

Add degassed dioxane and aqueous K₂CO₃.

Heat at 90°C for 4–12 hours (or 110°C for 1 h in microwave).

Workup: Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.[7]

Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: Amide Coupling at C3-Amine
Functionalizing the "Head" of the molecule.[1]

Reagents:

Carboxylic Acid (1.1 equiv)

HATU (1.2 equiv)

DIPEA (3.0 equiv)

5-Bromobenzo[c]isothiazol-3-amine (1.0 equiv)[1][5][6]

Solvent: DMF (anhydrous)

Procedure:

Dissolve the carboxylic acid and DIPEA in DMF. Stir for 5 min.

Add HATU. Stir for 10 min to activate the acid.

Add the 5-bromobenzo[c]isothiazol-3-amine.[1][6][8]

Stir at RT for 16 hours. (Heating to 50°C may be required due to the lower nucleophilicity

of the heteroaryl amine).
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Workup: Dilute with LiCl (5% aq) and extract with EtOAc.

Part 5: Visualization
Synthesis & Reactivity Logic Flow
The following diagram illustrates the synthesis of the scaffold and its divergent reactivity

pathways.

Scaffold Synthesis

Divergent Functionalization

5-Bromo-2-nitrobenzamide 5-Bromo-2-nitrothiobenzamide

Lawesson's Reagent
or P4S10 5-Bromobenzo[c]isothiazol-3-amine

(CAS: 1379324-34-1)

1. Reduction (Fe/HCl)
2. Oxidative Cyclization

C5-Aryl DerivativePd-Cat / Ar-B(OH)2
(C5 Substitution)

C3-Amide Derivative

R-COOH / HATU
(N-Acylation)

Ring Opening
(o-Mercaptobenzamide)

Strong Base / Reduction
(N-S Cleavage)

Click to download full resolution via product page

Caption: Synthesis of the 2,1-benzisothiazole core from nitro-thioamide precursors and

subsequent orthogonal functionalization pathways.

Electronic Resonance Map
This diagram visualizes the unique electronic character of the 2,1-benzisothiazole system.
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2,1-Benzisothiazole Core

Hypervalent Sulfur
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Caption: Electronic properties of the scaffold, highlighting the hypervalent sulfur and reactive

sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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